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Compound of Interest

Compound Name: Benzgalantamine gluconate

CAS No.: 1542321-58-3

Cat. No.: B15722861

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Benzgalantamine gluconate is a prodrug of galantamine, an established acetylcholinesterase

inhibitor used for the symptomatic treatment of mild to moderate dementia of the Alzheimer's

type.[1][2][3] This technical guide provides a comprehensive overview of the chemical

structure, physicochemical properties, and mechanism of action of benzgalantamine
gluconate. Detailed information on its pharmacokinetics, and a representative synthesis

protocol for a crystalline form are also presented. This document is intended to serve as a core

resource for professionals in the fields of medicinal chemistry, pharmacology, and drug

development.

Chemical Structure and Properties
Benzgalantamine gluconate is a salt composed of the active moiety, benzgalantamine, and

gluconic acid.[1] The prodrug design aims to improve the gastrointestinal tolerability of

galantamine.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15722861#bc-rfq
https://www.benchchem.com/product/b15722861/docs?utm_src=pdf-body#benzgalantamine-gluconate-a-technical-guide-for-researchers
https://www.drugs.com/monograph/benzgalantamine-gluconate.html
https://www.medcentral.com/drugs/monograph/189163-324041/benzgalantamine-oral
https://www.pharmaceutical-technology.com/data-insights/benzgalantamine-dr-alphacognition-traumatic-brain-injury-likelihood-of-approval/
https://www.benchchem.com/product/b15722861/docs?utm_src=pdf-body#benzgalantamine-gluconate-a-technical-guide-for-researchers
https://www.benchchem.com/product/b15722861/docs?utm_src=pdf-body#benzgalantamine-gluconate-a-technical-guide-for-researchers
https://www.benchchem.com/product/b15722861/docs?utm_src=pdf-body#benzgalantamine-gluconate-a-technical-guide-for-researchers
https://www.drugs.com/monograph/benzgalantamine-gluconate.html
https://pubchem.ncbi.nlm.nih.gov/compound/Benzgalantamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15722861?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Structure
IUPAC Name: [(1S,12S,14R)-9-methoxy-4-methyl-11-oxa-4-

azatetracyclo[8.6.1.0¹,¹².0⁶,¹⁷]heptadeca-6(17),7,9,15-tetraen-14-yl] benzoate;

(2R,3S,4R,5R)-2,3,4,5,6-pentahydroxyhexanoic acid[1][5]

CAS Registry Number: 1542321-58-3[1]

Molecular Formula: C₃₀H₃₇NO₁₁[1][5]

Synonyms: ALPHA-1062 gluconate, GLN-1062 gluconate, Memogain gluconate,

Galantamine benzoate gluconate[6][7]

Physicochemical Properties
A summary of the key physicochemical properties of benzgalantamine gluconate and its

constituent parts is provided in the table below.

Property Value Source

Benzgalantamine Gluconate

Molecular Weight 587.62 g/mol [2][6][7]

Appearance White to pale yellow powder [7]

Benzgalantamine (Active

Moiety)

Molecular Formula C₂₄H₂₅NO₄ [2][3]

Molecular Weight 391.46 g/mol [2][3]

Gluconic Acid

Molecular Formula C₆H₁₂O₇ [2]

Molecular Weight 196.16 g/mol [2]

Mechanism of Action
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Benzgalantamine is a prodrug that is rapidly converted to its active form, galantamine, in the

body.[1][2][4] The systemic exposure to benzgalantamine itself is less than 1%.[1][7] The

therapeutic effects of benzgalantamine are therefore attributable to the pharmacological actions

of galantamine.

Galantamine is a reversible, competitive inhibitor of the acetylcholinesterase (AChE) enzyme.

[4] By inhibiting AChE, galantamine increases the concentration of acetylcholine in the synaptic

cleft, thereby enhancing cholinergic neurotransmission.[2][5] This is particularly relevant in

Alzheimer's disease, which is characterized by a loss of cholinergic neurons and a subsequent

deficit in acetylcholine.[4]

The following diagram illustrates the mechanism of action of galantamine at the cholinergic

synapse.
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Mechanism of Action of Galantamine

Pharmacokinetics
The pharmacokinetic profile of benzgalantamine gluconate is primarily that of its active

metabolite, galantamine.
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Parameter Description Value

Absorption

Benzgalantamine is rapidly

converted to galantamine. The

absolute bioavailability of oral

galantamine is approximately

90%.[7]

Time to peak concentration

(Tmax) for galantamine is

about 2.5 to 3 hours. Food

does not significantly affect

bioavailability.[7]

Distribution
The plasma protein binding of

galantamine is low.
18%[1]

Metabolism

Galantamine is metabolized

primarily by the cytochrome

P450 enzymes CYP2D6 and

CYP3A4.[2][4]

-

Elimination

Elimination is bi-exponential,

with a terminal half-life of

approximately 7 hours for

galantamine.[1]

About 20% of a dose is

excreted unchanged in the

urine.[1]

Experimental Protocols
Synthesis of Crystalline Benzgalantamine Gluconate
(Form P)
The following protocol is adapted from a public technical disclosure for the preparation of a

specific crystalline form of benzgalantamine gluconate.[8]

Materials:

Benzgalantamine (ALPHA-1062)

D-gluconic acid delta-lactone

96% Ethanol

Isopropanol
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Procedure:

A solution of D-gluconic acid delta-lactone (6416 mg) in 96% ethanol (10 ml) is prepared.

Benzgalantamine (9.4 g) in 96% ethanol (33.57 ml) is added to the D-gluconic acid delta-

lactone solution.

The mixture is heated to 50-60°C for 30 minutes until a clear solution is obtained.

The solution is allowed to stand at room temperature for 2 days, during which a solid

precipitate forms.

The solid is collected by filtration.

The collected solid is washed with dry ethanol (2 x 20 ml) and isopropanol (60 ml).

The final product is dried at 40 mbar at room temperature for 20 hours.

The resulting crystalline material is designated as Form P and can be characterized by X-ray

powder diffraction (XRPD).[8]

The following diagram outlines the workflow for the synthesis of crystalline benzgalantamine
gluconate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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